Cas no 2098026-02-7 (1-(2,3-dihydro-1H-inden-2-yl)azetidin-3-ol)

• Product name: 1-(2,3-dihydro-1H-inden-2-yl)azetidin-3-ol
• CAS No: 2098026-02-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5724822
• PubChem ID: 121215355

1-(2,3-dihydro-1H-inden-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026725986
• 1-(2,3-dihydro-1H-inden-2-yl)azetidin-3-ol
• CCG-358618
• 2098026-02-7
• F6541-0424
• 3-Azetidinol, 1-(2,3-dihydro-1H-inden-2-yl)-

• Inchi： 1S/C12H15NO/c14-12-7-13(8-12)11-5-9-3-1-2-4-10(9)6-11/h1-4,11-12,14H,5-8H2
• InChI Key： XHQPPCXTVOIMFE-UHFFFAOYSA-N
• SMILES： OC1CN(C1)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 326.1±42.0 °C(Predicted)
• pka: 14.32±0.20(Predicted)